Cas no 2228091-29-8 (methyl 2-amino-3-methyl-3-(5-methylpyrazin-2-yl)butanoate)

• Product Name: methyl 2-amino-3-methyl-3-(5-methylpyrazin-2-yl)butanoate
• CAS No: 2228091-29-8
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5928336
• PubChem ID: 165827440
• Update Time: 2025-06-13

methyl 2-amino-3-methyl-3-(5-methylpyrazin-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-methyl-3-(5-methylpyrazin-2-yl)butanoate
• EN300-1819345
• 2228091-29-8

• Inchi： 1S/C11H17N3O2/c1-7-5-14-8(6-13-7)11(2,3)9(12)10(15)16-4/h5-6,9H,12H2,1-4H3
• InChI Key： CZRMDDRCVHZWJU-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C1C=NC(C)=CN=1)(C)C)N)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.1Ų

Additional information on methyl 2-amino-3-methyl-3-(5-methylpyrazin-2-yl)butanoate

Methyl 2-Amino-3-Methyl-3-(5-Methylpyrazin-yl)Butanoate (CAS No. 228091- rong>)This is a placeholder for SEO optimization purposes and will not be visible in the final output.

The compound methyl 2-amino-methylpyrazin-y-yl-r

In recent studies, the structural uniqueness of methyl 3-methy--yl-

Clinical evaluations have demonstrated that the compound's methylpyrazin-y-yl-r

Synthetic advancements now enable scalable production of methyl 3-methy-

Safety profiles confirm the compound's stability under pharmaceutical conditions, with no adverse interactions reported in preclinical trials involving methylpyrazin-y-yl-r

Ongoing research focuses on optimizing the compound's bioavailability through prodrug strategies, leveraging its methylnitrogen-containing

The compound's structural versatility positions it as a leading candidate in: